4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(furan-2-ylmethyl)-5-thiophen-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C20H14ClNO4S/c21-13-7-5-12(6-8-13)18(23)16-17(15-4-2-10-27-15)22(20(25)19(16)24)11-14-3-1-9-26-14/h1-10,17,23H,11H2/b18-16+
• InChI Key: BZPGCXSSPUFVMA-FBMGVBCBSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C2=O)C4=CC=CS4
• Isomeric SMILES: C1=COC(=C1)CN2C(/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C2=O)C4=CC=CS4
• Molecular Formula: C20H14ClNO4S
• Molecular Weight: 399.8 g/mol

Description

4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a synthetic organic compound that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one typically involves multi-step organic reactions. The starting materials may include 4-chlorobenzoyl chloride, furan-2-carbaldehyde, and thiophene-2-carboxylic acid. The synthesis may proceed through the following steps:

Formation of the Pyrrole Ring: This can be achieved through a Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with an amine.

Introduction of the Chlorobenzoyl Group: This step may involve the acylation of the pyrrole ring using 4-chlorobenzoyl chloride under Friedel-Crafts acylation conditions.

Attachment of the Furan and Thiophene Groups: These groups can be introduced through cross-coupling reactions such as Suzuki or Stille coupling.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as PCC or Jones reagent.

Reduction: The carbonyl groups can be reduced to alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom in the chlorobenzoyl group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: PCC, Jones reagent, or KMnO4.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines, thiols, or alkoxides.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it valuable in organic synthesis.

Biology and Medicine

In biology and medicine, this compound may exhibit biological activity, making it a potential candidate for drug development. Its interactions with biological targets can be studied to understand its mechanism of action and therapeutic potential.

Industry

In the industry, this compound can be used in the development of new materials with specific properties. Its functional groups allow for modifications that can enhance the material’s performance in applications such as coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of 4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one would depend on its specific application. In a biological context, it may interact with enzymes or receptors, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Similar Compounds

4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one: Similar structure but with a phenyl group instead of a thiophene group.

4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one: Similar structure but with a pyridine group instead of a thiophene group.

Uniqueness

The uniqueness of 4-(4-Chlorobenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one lies in its combination of functional groups, which can impart specific chemical and biological properties. The presence of the thiophene group, in particular, may enhance its electronic properties and potential interactions with biological targets.